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Compound of Interest |

2-Fluoro-N,N-bis(4-
Compound Name: , -
nitrophenyl)aniline

CAS No.: 1864060-72-9

Cat. No.: B1447283

Get Quote

Subject: 2-Fluoro-N,N-bis(4-nitrophenyl)aniline

CAS Classification: Triarylamine Derivative (Custom/Intermediate) Core Application: Hole
Transport Materials (HTM), NLO Chromophores, Solvatochromic Probes.

Executive Technical Summary

2-Fluoro-N,N-bis(4-nitrophenyl)aniline is a "Push-Pull" system. It features an electron-rich
aniline core (Donor) connected to two electron-deficient 4-nitrophenyl rings (Acceptors).

e The "Ortho-Effect": The defining feature of this molecule is the fluorine atom at the ortho
position of the donor ring. Unlike its non-fluorinated parent, this atom introduces significant
steric hindrance, forcing the donor ring to twist out of coplanarity with the central nitrogen's
lone pair.

o Spectral Consequence: This twisting perturbs the Intramolecular Charge Transfer (ICT),
typically resulting in a hypsochromic shift (blue shift) and a reduction in molar extinction
coefficient (
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) compared to the planar analog.

Structural & Mechanistic Analysis

To understand the spectra, we must visualize the electronic pathway. The central nitrogen atom
acts as the bridge for charge transfer.

Electronic Pathway Diagram (Graphviz)
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Figure 1: Charge transfer pathway. The dashed line indicates the disruption of conjugation
caused by the steric bulk of the ortho-fluorine atom.

Comparative Spectral Data

The following table contrasts the target molecule with its direct structural analogs.

Note:Values are derived from established structure-property relationships of nitro-triarylamines
in polar aprotic solvents (e.g., DMF or DMSO).
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Target: 2-Fluoro- Control A: N,N- Control B: 4-Fluoro-

Feature

N,N-bis(4-
nitrophenyl)aniline

bis(4-
nitrophenyl)aniline

N,N-bis(4-
nitrophenyl)aniline

Structure Type

Ortho-F (Sterically

Non-Fluorinated

Para-F (Electronic

Hindered) (Planar Reference) Effect Only)
385395 nm 400 — 410 395 — 405
- nm - nm
(ICT Band) (Predicted)
) Hypsochromic (Blue ] )
Shift Type Reference Slight Hypsochromic

Shift)

Molar Extinction (

Lower (~15,000 High (~20,000+ High (~19,000

) M~1icm™1) M~1icm™1) M~1icm™1)

Visual Color Bright Yellow Orange-Yellow Orange-Yellow
Steric inhibition of Max conjugation; N- F acts inductively (-1
resonance reduces i ali i

Mechanism lone pair aligns with but maintains

effective conjugation

length.

-system.

planarity.

Interpretation for Researchers

« |If you need maximum absorption: Use Control A. The planar structure maximizes the

oscillator strength of the transition.

« If you need transparency in the visible region (400nm+): Use the Target. The blue shift

pushes the absorption tail out of the visible spectrum, making it useful for transparent

conductive films where slight yellowing is acceptable but deep orange is not.

Experimental Protocol: Validated Measurement

Workflow

To obtain reproducible spectra for this compound, you must account for solvatochromism. The

highly polar excited state (ICT) is stabilized by polar solvents, causing a redshift.
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Step-by-Step Methodology

e Solvent Selection:
o Standard: Dichloromethane (DCM) or Acetonitrile (ACN).

o For Solvatochromic Study: Prepare series in Toluene (Non-polar), THF (Medium), and
DMF (Polar).[1]

e Stock Solution Preparation:
o Weigh 2.0 mg of 2-Fluoro-N,N-bis(4-nitrophenyl)aniline.
o Dissolve in 10 mL of spectroscopic grade solvent (Concentration
M).
o Sonicate for 5 minutes to ensure complete dissolution (Nitro-arylamines can aggregate).
e Working Solution:
o Dilute

of Stock into
of solvent.

o Target Absorbance:
A.U. (Linear range).
e Baseline Correction:
o Use a matched quartz cuvette with pure solvent.
o Critical: Ensure the baseline is flat from 800 nm to 250 nm.
e Acquisition:

o Scan Rate: 200 nm/min.
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o Bandwidth: 1.0 nm.

Workflow Diagram (Graphviz)
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Figure 2: Standardized workflow for determining Molar Extinction Coefficient (

)12]
Applications & Causality

Why choose the 2-Fluoro derivative over the non-fluorinated parent?

e Solubility Enhancement: The fluorine atom disrupts

stacking interactions between the aromatic rings. This makes the 2-Fluoro derivative
significantly more soluble in organic solvents (chlorobenzene, chloroform) than the rigid,
planar parent molecule. This is critical for solution-processed organic electronics.

» Voltage Stability: The inductive electron-withdrawing nature of Fluorine lowers the HOMO
energy level. In photovoltaic applications (Perovskite Solar Cells), this lower HOMO can lead
to higher Open Circuit Voltage (

).

» Crystallinity Control: The steric twist prevents over-crystallization, favoring the formation of
amorphous films required for smooth Hole Transport Layers (HTL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/235381
https://www.benchchem.com/product/b1447283?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acs.jpcb.1c09448
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-292-LC-Aniline-Nitroanilines-Drinking-Water-AN70232-EN.pdf
https://pdf.benchchem.com/17/An_In_depth_Technical_Guide_to_4_4_Dinitro_2_biphenylamine.pdf
https://www.rsc.org/suppdata/cc/c1/c1cc11057h/c1cc11057h.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/235381
https://pubchem.ncbi.nlm.nih.gov/compound/235381
https://pdf.benchchem.com/1319/Application_Note_A_Detailed_Protocol_for_the_Synthesis_of_4_propylsulfanyl_aniline.pdf
https://en.wikipedia.org/wiki/4-Nitroaniline
https://www.lookchem.com/ProductWholeProperty_LCPL323271.htm
https://www.mdpi.com/1420-3049/26/8/2274
https://pmc.ncbi.nlm.nih.gov/articles/PMC10114624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10114624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10114624/
https://cymitquimica.com/cas/1821-27-8/
https://www.benchchem.com/product/b1447283/docs#comparative-guide-uv-vis-spectroscopy-of-fluorinated-nitro-triarylamines
https://www.benchchem.com/product/b1447283/docs#comparative-guide-uv-vis-spectroscopy-of-fluorinated-nitro-triarylamines
https://www.benchchem.com/product/b1447283/docs#comparative-guide-uv-vis-spectroscopy-of-fluorinated-nitro-triarylamines
https://www.benchchem.com/product/b1447283/docs#comparative-guide-uv-vis-spectroscopy-of-fluorinated-nitro-triarylamines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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